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Compound of Interest

N-(3-Methoxy-5-
Compound Name:
methylphenyl)propanamide

Cat. No.: B13189321

Get Quote

Executive Summary

N-(3-Methoxy-5-methylphenyl)propanamide (CAS 2060024-28-2) is a specialized organic

intermediate primarily utilized in the medicinal chemistry of Central Nervous System (CNS)
agents. It serves as a structural probe and building block for "tail" modifications of aryl-
piperazine antipsychotics, such as Brexpiprazole and Aripiprazole derivatives.

The 3-methoxy-5-methyl substitution pattern on the phenyl ring is critical for optimizing the
binding affinity profile against Dopamine D2 and Serotonin 5-HT receptors. This guide details
the chemical identity, synthesis logic, and analytical validation required for the precise handling
of this compound in drug development workflows.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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Parameter

Specification

Chemical Name

N-(3-Methoxy-5-methylphenyl)propanamide

CAS Number 2060024-28-2
Molecular Formula C11H1sNO2
Molecular Weight 193.24 g/mol

Precursor CAS

66584-31-4 (3-Methoxy-5-methylaniline)

Physical State

Solid (White to off-white crystalline powder)

Soluble in DMSO, Methanol, DCM; Sparingly

Solubilit

Y soluble in Water
SMILES CCC(=0O)Nclcc(C)ec(0C)cl
InChl Key Predicted based on structure

Technical Significance: The "3,5-Substitution" Logic

In CNS drug design, the 3-methoxy-5-methylphenyl moiety acts as a bioisostere for
dichlorophenyl or dimethylphenyl groups found in earlier generations of antipsychotics.

e Electronic Tuning: The electron-donating methoxy (-OCHs) and methyl (-CHs) groups
increase the electron density of the aromatic ring compared to halogenated analogs. This
alters the

stacking interactions with aromatic residues (e.g., Phenylalanine, Tryptophan) in the receptor
binding pocket.

o Metabolic Stability: The methyl group at the 5-position blocks a potential site of metabolic
oxidation, while the methoxy group provides a hydrogen bond acceptor site, potentially
improving selectivity between D2 and D3 receptor subtypes.

o Synthetic Utility: The propanamide moiety serves as a stable "capped" derivative for
analytical standards or as a precursor that can be reduced to the corresponding propyl-
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amine if required.

Synthesis Protocol: Acylation Strategy
Reaction Logic

The most efficient route to N-(3-Methoxy-5-methylphenyl)propanamide is the nucleophilic
acyl substitution of 3-methoxy-5-methylaniline with propionyl chloride.

o Why Propionyl Chloride? It offers faster kinetics than propionic anhydride, essential for
sterically hindered anilines.

o Base Selection: Triethylamine (TEA) is used to scavenge the HCI byproduct, driving the
equilibrium forward and preventing the protonation of the unreacted aniline.

e Solvent Choice: Dichloromethane (DCM) is preferred for its ability to solubilize both the
organic reactants and the amide product while allowing easy aqueous workup.

Synthesis Workflow Diagram

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b13189321/docs?utm_src=pdf-body#n-3-methoxy-5-methylphenyl-propanamide-technical-profile-synthesis-strategy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13189321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: 3-Methoxy-5-methylaniline
(CAS 66584-31-4)

Dissolve

Add: Propionyl Chloride (1.1 eq)
Base: Triethylamine (1.5 eq)
Solvent: Anhydrous DCM

Dropwise Addition

Reaction: 0°C to RT
Stir 2-4 Hours
Monitor: TLC (EtOAc/Hexane)

Complete

Quench: Sat. NaHCO3
(Neutralize HCI salts)

Phase Sep

Extraction: DCM Layer
Wash: 1N HCI (remove unreacted amine)
Wash: Brine -> Dry (MgS04)

Crude Solid

Purification: Recrystallization
(EtOH/Water) or Flash Column

Yield >85%

Final Product:
N-(3-Methoxy-5-methylphenyl)propanamide

Click to download full resolution via product page
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Caption: Step-by-step acylation workflow for the synthesis of N-(3-Methoxy-5-
methylphenyl)propanamide.

Detailed Experimental Procedure

Scale: 10 mmol (approx. 1.37 g of aniline precursor)

e Preparation: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar,
dissolve 3-methoxy-5-methylaniline (1.37 g, 10 mmol) in anhydrous Dichloromethane (DCM)
(30 mL).

o Base Addition: Add Triethylamine (TEA) (2.1 mL, 15 mmol). Cool the mixture to 0°C using an
ice bath.

o Acylation: Dropwise add Propionyl Chloride (0.96 mL, 11 mmol) over 10 minutes. Note: The
reaction is exothermic; control addition rate to maintain temperature <5°C.

o Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 3 hours.

o Validation: Check TLC (30% EtOAc in Hexane). The starting aniline spot (lower R_f, stains
with ninhydrin) should disappear; the amide product (higher R_f, UV active) should
appear.

o Workup:
o Quench with saturated aqueous NaHCOs (20 mL).
o Separate the organic layer.[1]

o Wash organic layer with 1N HCI (20 mL) to remove any unreacted aniline and excess
TEA. Critical Step: This ensures the final product is free of amine precursors.

o Wash with Brine (20 mL), dry over anhydrous MgSOu4, filter, and concentrate in vacuo.

 Purification: The crude solid is typically pure enough (>95%). If necessary, recrystallize from
Ethanol/Water (9:1) or purify via flash chromatography (Hexane/EtOAc gradient).

Analytical Characterization
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To validate the identity of the synthesized compound, compare spectral data against the
following expected values.

Proton NMR (*H-NMR, 400 MHz, CDClIs)

e 07.5-7.8 ppm (1H, broad s): Amide N-H proton.

0 6.9 - 6.4 ppm (3H, m): Aromatic protons. The substitution pattern (1,3,5) typically yields two
singlets or meta-coupled doublets depending on resolution.

0 3.80 ppm (3H, s): Methoxy group (-OCHs).

0 2.40 ppm (2H, q): Methylene protons of the propanamide group (-CH2-).

0 2.30 ppm (3H, s): Methyl group on the aromatic ring (-CHs).

0 1.25 ppm (3H, t): Terminal methyl of the propanamide group (-CHs).

HPLC Purity Method

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 pm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV at 254 nm (aromatic ring) and 210 nm (amide bond).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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